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Compound of Interest

Compound Name:
Tetraethylene glycol monomethyl

ether

Cat. No.: B1677521 Get Quote

This guide provides essential safety and logistical information for the handling of Tetraethylene
glycol monomethyl ether (CAS No. 23783-42-8). Adherence to these protocols is critical for

ensuring a safe laboratory environment and proper chemical management for researchers,

scientists, and drug development professionals. The primary identified hazard is serious eye

irritation.[1][2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Tetraethylene glycol monomethyl ether.
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Protection Type Equipment Specification

Eye and Face Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

OSHA's eye and face

protection regulations in 29

CFR 1910.133.[2][3]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[2] Inspect

gloves prior to each use.[4]

Body Protection Protective Clothing

Impervious clothing to prevent

skin contact.[1][2] For tasks

with a higher risk of splashing,

a chemically resistant apron or

suit should be considered.[2]

Respiratory Protection Respirator

A multi-purpose combination

respirator cartridge (US) or a

suitable respirator should be

used if ventilation is

inadequate or for nuisance

exposures.[1][4][5]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is mandatory to mitigate risks. All procedures should be conducted in a

well-ventilated area with a readily accessible eyewash station and safety shower.[2][3]

Receiving and Storage:

Upon receipt, record the date on the container.

Store in a cool, dry, well-ventilated area away from incompatible substances such as

strong oxidizing agents.[3]
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Keep containers tightly closed when not in use.[1][3]

Recommended storage temperatures for the pure form are -20°C for up to 3 years and

4°C for up to 2 years.[1]

Handling:

Avoid all personal contact, including the inhalation of mists, gases, or vapors.[2][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][6]

Use with adequate ventilation.[3]

Wash hands thoroughly after handling.[1][3]

Spill Management:

In case of a spill, immediately evacuate the area.

Remove all ignition sources.[6]

Wear the appropriate PPE as outlined above.

Contain and absorb the spill with an inert material such as sand, earth, or vermiculite.[3][6]

Place the absorbed material into a suitable, labeled container for disposal.[3][6]

Decontaminate the spill area and any equipment by scrubbing with alcohol.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[2][3]

Skin Contact

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing and shoes.[1][3] Get medical aid.[3]

Inhalation

Remove from exposure to fresh air immediately.

[3] If not breathing, give artificial respiration. If

breathing is difficult, give oxygen.[3] Get medical

aid.[3]

Ingestion

Do NOT induce vomiting.[3] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[3] Never

give anything by mouth to an unconscious

person.[3] Get medical aid.[3]

Disposal Plan
Proper disposal of Tetraethylene glycol monomethyl ether and contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Characterization: Unused Tetraethylene glycol monomethyl ether and any

materials used for spill cleanup (e.g., absorbent materials), as well as contaminated PPE,

should be treated as hazardous waste.[2]

Disposal Procedure:

Do not dispose of the chemical into drains or waterways.[1]

All waste must be handled in accordance with local, state, and federal regulations.[6]
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Contact a licensed professional waste disposal service to arrange for the pickup and

disposal of the chemical waste.[2]

Leave chemicals in their original containers and do not mix with other waste. Handle

uncleaned containers as you would the product itself.

Experimental Workflow
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Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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